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Compound of Interest

Compound Name: Pyrazine-d4

Cat. No.: B050138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability and research applications of Pyrazine-d4 (Perdeuterated pyrazine). Pyrazine-d4
serves as a crucial internal standard in analytical chemistry, particularly in mass spectrometry-

based quantitative studies, due to its chemical similarity to its non-deuterated counterpart and

distinct mass difference. This guide offers a detailed overview of its commercial suppliers, an

exemplary experimental protocol for its use in stable isotope dilution analysis, and

visualizations of the underlying principles and workflows.

Commercial Suppliers of Pyrazine-d4
For researchers looking to source Pyrazine-d4, a variety of chemical suppliers offer this

compound in different quantities and purities. The following table summarizes the key

quantitative data from prominent commercial vendors.
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Supplier

Catalog
Number
(Example
)

Isotopic
Purity
(atom %
D)

Chemical
Purity

Molecular
Formula

CAS
Number

Molecular
Weight

Sigma-

Aldrich
340456 ≥98 ≥99% (CP) C₄D₄N₂ 1758-62-9

84.11

g/mol

Santa Cruz

Biotechnol

ogy

sc-214421
Not

specified

Not

specified
C₄D₄N₂ 1758-62-9

84.11

g/mol

MedChem

Express

HY-

W013040S

Not

specified

Not

specified
C₄D₄N₂ 1758-62-9

84.11

g/mol

LGC

Standards

TRC-

P840747

Not

specified

Not

specified
C₄D₄N₂ 1758-62-9

84.06

g/mol

Fisher

Scientific

50-178-

8055

(distributor

for Sigma-

Aldrich)

98 99% (CP) C₄D₄N₂ 1758-62-9
84.11

g/mol

The Role of Pyrazine-d4 in Quantitative Analysis
Stable isotope-labeled compounds like Pyrazine-d4 are indispensable tools in analytical

chemistry for enhancing the accuracy and precision of quantitative measurements, especially in

complex biological or environmental matrices. The fundamental principle behind its application

is the concept of Isotope Dilution Mass Spectrometry (IDMS).

In a typical IDMS workflow, a known quantity of the isotopically labeled standard (Pyrazine-d4)

is added to a sample containing the analyte of interest (native pyrazine or its derivatives). The

labeled standard, being chemically identical to the analyte, experiences the same physical and

chemical changes during sample preparation, extraction, and analysis. Any loss of the analyte

during these steps will be accompanied by a proportional loss of the internal standard. By

measuring the ratio of the signal from the native analyte to that of the isotopically labeled
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standard in the mass spectrometer, one can accurately quantify the amount of the analyte in

the original sample, as the ratio remains constant regardless of sample loss.
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Principle of Isotope Dilution

Analyte (e.g., Pyrazine)
in Sample

Sample Spiked with
Internal Standard

Known amount of
Isotope-Labeled Standard

(Pyrazine-d4)

Sample Preparation
(Extraction, Cleanup)
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Analysis by
Mass Spectrometry

Signal Ratio Measurement
(Analyte / Standard)

Accurate Quantification of Analyte

Ratio remains constant
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Experimental Workflow for Pyrazine Quantification

Weigh Sample
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Pyrazine-d4
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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